Cas no 1249825-95-3 (N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline)

• Product Name: N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline
• CAS No: 1249825-95-3
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5216555
• PubChem ID: 62535261
• Update Time: 2025-10-31

N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline
• n-(1-Methoxypropan-2-yl)-2-(methylthio)aniline
• Benzenamine, N-(2-methoxy-1-methylethyl)-2-(methylthio)-

• Inchi： 1S/C11H17NOS/c1-9(8-13-2)12-10-6-4-5-7-11(10)14-3/h4-7,9,12H,8H2,1-3H3
• InChI Key： ODIUDLLVXHTXEZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline

N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline: A Comprehensive Overview

N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline (CAS No. 1249825-95-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a substituted aniline moiety and a methoxypropan-2-yl group. These structural elements contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline is C₁₁H₁₇NSO, and its molecular weight is approximately 207.32 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2-methylthioaniline with 1-methoxypropan-2-ylamine. This synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

One of the key areas where N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline has shown promise is in the pharmaceutical industry. Recent studies have explored its potential as a lead compound for the development of new drugs targeting various diseases. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that derivatives of this compound exhibit potent antimicrobial and antiviral activities. These findings suggest that N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline could serve as a valuable starting point for the design of novel therapeutic agents.

In addition to its pharmaceutical applications, N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have reported that this compound can be used as a ligand in the preparation of metal complexes with enhanced catalytic activity. These metal complexes have shown promise in various catalytic reactions, including hydrogenation and oxidation processes.

The physical properties of N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline are also noteworthy. It is a colorless to pale yellow liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its boiling point is around 180°C at atmospheric pressure, and it has a density of approximately 1.05 g/cm³.

In terms of stability, N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline is generally stable under normal conditions but can undergo degradation when exposed to strong acids or bases. It is also sensitive to light and should be stored in a cool, dark place to maintain its integrity. Proper handling and storage practices are essential to ensure the compound's longevity and effectiveness.

The toxicological profile of N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline has been evaluated through various studies. While it is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its potential irritant properties. Safety data sheets (SDS) recommend using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, N-(1-Methoxypropan-2-yl)-2-(methylsulfanyl)aniline (CAS No. 1249825-95-3) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.